Cas no 2138370-40-6 (4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole)

• Product Name: 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole
• CAS No: 2138370-40-6
• MF: C₁₀H₈ClFN₂
• MW: 210.635324478149
• MDL: MFCD31600565
• CID: 5610360
• PubChem ID: 165949395
• Update Time: 2025-06-07

4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole
• EN300-842767
• 2138370-40-6

• MDL： MFCD31600565
• Inchi： 1S/C10H8ClFN2/c1-6-8(5-13-14-6)7-3-2-4-9(11)10(7)12/h2-5H,1H3,(H,13,14)
• InChI Key： ZBWGXFDVFJYSER-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1C=NNC=1C

Computed Properties

• Exact Mass: 210.0360041g/mol
• Monoisotopic Mass: 210.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole

Introduction to 4-(3-Chloro-2-fluorophenyl)-3-methyl-1H-pyrazole (CAS No. 2138370-40-6)

4-(3-Chloro-2-fluorophenyl)-3-methyl-1H-pyrazole (CAS No. 2138370-40-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.

The molecular structure of 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole is characterized by a pyrazole ring substituted with a 3-chloro-2-fluorophenyl group and a methyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the synthesis and biological evaluation of 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole. Studies have shown that this compound exhibits potent anti-inflammatory activity, which is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This makes 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole a potential candidate for the development of novel antibiotics to combat drug-resistant bacterial infections.

The synthetic route for 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 3-chloro-2-fluoroaniline with ethyl acetoacetate to form an intermediate, which is then cyclized in the presence of hydrazine hydrate to yield the desired pyrazole derivative. This synthetic method is highly efficient and can be easily scaled up for large-scale production.

To further enhance the biological activity and pharmacological properties of 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole, researchers have explored various structural modifications. For instance, substituting different functional groups on the phenyl ring or introducing additional substituents on the pyrazole ring has been shown to improve the potency and selectivity of the compound. These modifications can also help in reducing potential side effects and improving drug-like properties such as solubility and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole in various therapeutic applications. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and significant therapeutic effects in preclinical models. However, more extensive studies are needed to fully understand its potential benefits and risks in human patients.

In conclusion, 4-(3-chloro-2-fluorophenyl)-3-methyl-1H-pyrazole (CAS No. 2138370-40-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing drug discovery efforts in the future.